rac-(1R,2R)-2-ethoxycyclohexan-1-ol, trans
Overview
Description
Rac-(1R,2R)-2-ethoxycyclohexan-1-ol, trans, is a cyclohexan-1-ol derivative with an ethoxy group at the 2-position. It is an important intermediate in the synthesis of many organic compounds, and is widely used in the pharmaceutical, agrochemical, and fine chemical industries. This compound has also been extensively studied for its biological properties, and has been shown to have a wide range of applications in scientific research. In
Mechanism of Action
The exact mechanism of action of rac-(1R,2R)-2-ethoxycyclohexan-1-ol, trans, is not yet fully understood. However, it is believed that the ethoxy group at the 2-position of the cyclohexan-1-ol molecule is responsible for its biological activity. This group is thought to interact with the active sites of enzymes, which can lead to changes in their structure and activity. Additionally, the ethoxy group can interact with other molecules, such as lipids, proteins, and nucleic acids, which can lead to changes in their properties.
Biochemical and Physiological Effects
Rac-(1R,2R)-2-ethoxycyclohexan-1-ol, trans, has been shown to have a wide range of biochemical and physiological effects. It has been reported to act as an inhibitor of several enzymes, including phospholipase A2, cyclooxygenase, and lipoxygenase. Additionally, it has been shown to have anti-inflammatory and analgesic effects, and to reduce the production of pro-inflammatory mediators. It has also been shown to have anti-cancer effects, to reduce the levels of cholesterol and triglycerides in the blood, and to have anti-diabetic activity.
Advantages and Limitations for Lab Experiments
Rac-(1R,2R)-2-ethoxycyclohexan-1-ol, trans, is an important intermediate in the synthesis of many organic compounds, and is widely used in the pharmaceutical, agrochemical, and fine chemical industries. As such, it is available in a variety of forms, including powder, tablets, and solutions, making it suitable for use in a variety of laboratory experiments. Additionally, its low cost and high purity make it an attractive choice for laboratory use. However, it is important to note that this compound can be toxic, and should be handled with care.
Future Directions
Due to its wide range of biological activities, there are many potential future directions for research involving rac-(1R,2R)-2-ethoxycyclohexan-1-ol, trans. For example, further research is needed to understand the exact mechanism of action of this compound, and to identify new therapeutic targets. Additionally, further research is needed to understand the effects of this compound on various physiological processes, and to identify new potential applications for this compound. Finally, further research is needed to develop new methods for the synthesis of this compound, and to improve the purity and yield of existing synthesis methods.
Synthesis Methods
The synthesis of rac-(1R,2R)-2-ethoxycyclohexan-1-ol, trans, can be achieved using several methods. One of the most common methods is the reaction of cyclohexanone and ethyl bromide in the presence of sodium hydroxide. This reaction produces the desired product in high yield, with a purity of up to 99%. Another method involves the reaction of cyclohexanone with ethyl iodide in the presence of potassium hydroxide, which also produces the desired product in high yields.
Scientific Research Applications
Rac-(1R,2R)-2-ethoxycyclohexan-1-ol, trans, is an important intermediate in the synthesis of many organic compounds, and is widely used in the pharmaceutical, agrochemical, and fine chemical industries. It has also been extensively studied for its biological properties, and has been shown to have a wide range of applications in scientific research. For example, it has been used to study the mechanism of action of various enzymes, to investigate the effects of drugs on physiological processes, and to identify potential therapeutic targets.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,2R)-2-ethoxycyclohexan-1-ol, trans involves the reduction of a ketone intermediate followed by a stereoselective addition of an ethoxy group to the resulting alcohol. The starting material for this synthesis is cyclohexanone.", "Starting Materials": [ "Cyclohexanone", "Ethanol", "Sodium borohydride", "Sodium hydroxide", "Hydrochloric acid", "Water" ], "Reaction": [ "Step 1: Reduction of Cyclohexanone to Cyclohexanol using Sodium Borohydride", "Step 2: Oxidation of Cyclohexanol to Cyclohexanone using Sodium Hydroxide and Hydrochloric Acid", "Step 3: Stereoselective Addition of Ethoxy Group to Cyclohexanone using Ethanol and Sodium Hydroxide", "Step 4: Reduction of Intermediate to rac-(1R,2R)-2-ethoxycyclohexan-1-ol, trans using Sodium Borohydride" ] } | |
CAS RN |
15051-95-3 |
Product Name |
rac-(1R,2R)-2-ethoxycyclohexan-1-ol, trans |
Molecular Formula |
C8H16O2 |
Molecular Weight |
144.2 |
Purity |
95 |
Origin of Product |
United States |
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